Cas no 365428-72-4 (4-(3-Methylphenyl)-2-(4-methylpiperazin-1-YL)-5-(2-methyl-4-pyridyl)-1,3-thiazole)

4-(3-Methylphenyl)-2-(4-methylpiperazin-1-YL)-5-(2-methyl-4-pyridyl)-1,3-thiazole structure
365428-72-4 structure
Product Name:4-(3-Methylphenyl)-2-(4-methylpiperazin-1-YL)-5-(2-methyl-4-pyridyl)-1,3-thiazole
CAS No:365428-72-4
MF:C21H24N4S
MW:364.507062911987
CID:2824013
PubChem ID:9969070
Update Time:2025-04-21

4-(3-Methylphenyl)-2-(4-methylpiperazin-1-YL)-5-(2-methyl-4-pyridyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(3-METHYLPHENYL)-2-(4-METHYLPIPERAZIN-1-YL)-5-(2-METHYL-4-PYRIDYL)-1,3-THIAZOLE
    • SCHEMBL3890025
    • 365428-72-4
    • DTXSID50433480
    • 4-(3-Methylphenyl)-2-(4-methylpiperazin-1-YL)-5-(2-methyl-4-pyridyl)-1,3-thiazole
    • Inchi: 1S/C21H24N4S/c1-15-5-4-6-17(13-15)19-20(18-7-8-22-16(2)14-18)26-21(23-19)25-11-9-24(3)10-12-25/h4-8,13-14H,9-12H2,1-3H3
    • InChI Key: DJKDPRSGDFEZDP-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CN=C(C)C=2)=C(C2C=CC=C(C)C=2)N=C1N1CCN(C)CC1

Computed Properties

  • Exact Mass: 364.17216796Da
  • Monoisotopic Mass: 364.17216796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 60.5Ų
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